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Compound of Interest

Compound Name: ZM323881 hydrochloride

Cat. No.: B1663647 Get Quote

Essential Safety and Handling Guide for ZM323881
Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ZM323881 hydrochloride. The following procedures

and recommendations are based on available safety data and general laboratory best practices

for handling potent kinase inhibitors.

Compound of Interest:

Name: ZM323881 hydrochloride

Synonyms: 5-((7-Benzyloxyquinazolin-4-yl)amino)-4-fluoro-2-methylphenol hydrochloride,

ZM-323881 hydrochloride

CAS Number: 193000-39-4[1][2]

Immediate Safety and Personal Protective Equipment (PPE)

ZM323881 hydrochloride is classified as harmful if swallowed.[1] Until more comprehensive

toxicological data is available, it should be handled as a potentially hazardous substance.[3] A

thorough risk assessment should be conducted before handling. Stringent adherence to PPE

protocols is mandatory to minimize exposure.
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Recommended Personal Protective Equipment (PPE)
PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant nitrile

gloves are required. Consider

double-gloving for enhanced

protection.[4]

Eye & Face Protection Safety Glasses & Face Shield

Safety glasses with side

shields are the minimum

requirement. A face shield

should be worn when there is

a splash hazard.[4]

Body Protection Lab Coat/Protective Clothing

A buttoned lab coat or a

chemical-resistant suit is

necessary to protect the body

and clothing from potential

spills.[4]

Respiratory Protection Respirator

Use a respirator with an

appropriate filter (e.g., P3 or

N95) if dust is generated or if

working outside a ventilated

enclosure like a chemical fume

hood.[4][5]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

All work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood or a powder containment hood, especially during weighing and preparation of the

compound.[4][5]

Ensure easy access to an eyewash station and a safety shower.

Avoid breathing in dust, fumes, or vapors.[1]
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2. Weighing and Solution Preparation:

Use dedicated utensils (e.g., spatulas, weigh boats) for handling the solid compound.

ZM323881 hydrochloride is a crystalline solid.[2][3]

Stock solutions can be prepared by dissolving the compound in organic solvents like DMSO

or DMF, with a solubility of approximately 30 mg/mL.[3]

For aqueous buffers, it is recommended to first dissolve the compound in DMSO and then

dilute with the aqueous buffer. A 1:2 solution of DMSO:PBS (pH 7.2) yields a solubility of

about 0.33 mg/ml. Aqueous solutions should not be stored for more than one day.[3]

3. In-Vitro and In-Vivo Dosing:

Wear all appropriate PPE during dosing procedures to prevent skin and eye contact.

If there is a risk of aerosol generation, perform the procedure within a biological safety

cabinet or a chemical fume hood.[5]

4. Storage:

Store the solid compound desiccated at +4°C or -20°C.[2] It is stable for at least 4 years

when stored at -20°C.[2][3]

Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[6]

Disposal Plan
All waste generated from handling ZM323881 hydrochloride must be treated as hazardous

chemical waste and disposed of in accordance with local, state, and federal regulations.[1]
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Waste Type Disposal Procedure

Solid Waste

Collect in a dedicated, labeled, and sealed

hazardous waste container. This includes

contaminated gloves, gowns, and labware.[4][5]

Liquid Waste

Collect in a dedicated, labeled, and sealed

hazardous waste container. Do not allow the

product to enter the sewage system.[1][4][5]

Contaminated Sharps

Dispose of in a puncture-resistant sharps

container labeled for hazardous chemical waste.

[4]

Visualized Experimental Workflow and Signaling
Pathway
Experimental Workflow for Handling ZM323881
hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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